Cas no 2411250-86-5 (N-methyl-N-({1H-pyrrolo2,3-bpyridin-4-yl}methyl)but-2-ynamide)

• Product Name: N-methyl-N-({1H-pyrrolo2,3-bpyridin-4-yl}methyl)but-2-ynamide
• CAS No: 2411250-86-5
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5356073
• PubChem ID: 146097999
• Update Time: 2025-07-18

N-methyl-N-({1H-pyrrolo2,3-bpyridin-4-yl}methyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952174355
• N-methyl-N-({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)but-2-ynamide
• N-Methyl-N-(1H-pyrrolo[2,3-b]pyridin-4-ylmethyl)but-2-ynamide
• N-methyl-N-({1H-pyrrolo2,3-bpyridin-4-yl}methyl)but-2-ynamide

• Inchi： 1S/C13H13N3O/c1-3-4-12(17)16(2)9-10-5-7-14-13-11(10)6-8-15-13/h5-8H,9H2,1-2H3,(H,14,15)
• InChI Key： TUPOUNVLTUHBML-UHFFFAOYSA-N
• SMILES： O=C(C#CC)N(C)CC1C=CN=C2C=1C=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 1.6
• Topological Polar Surface Area: 49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-methyl-N-({1H-pyrrolo2,3-bpyridin-4-yl}methyl)but-2-ynamide

N-methyl-N-({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)but-2-ynamide (CAS No. 2411250-86-5): A Promising Compound in Medicinal Chemistry

N-methyl-N-({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)but-2-ynamide (CAS No. 2411250-86-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of N-methyl-N-({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)but-2-ynamide is characterized by a pyrrolopyridine core linked to a butynamide moiety through a methyl group. The presence of the butynamide functional group imparts unique reactivity and stability to the molecule, making it an attractive candidate for various pharmaceutical applications. Recent studies have highlighted the importance of such functional groups in modulating the pharmacological properties of small molecules.

In terms of its synthesis, N-methyl-N-({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)but-2-ynamide can be prepared through a series of well-defined chemical reactions. The key steps involve the formation of the pyrrolopyridine core followed by the introduction of the butynamide moiety. The synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings.

One of the most promising areas of research involving N-methyl-N-({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)but-2-ynamide is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a valuable candidate for further development as a therapeutic agent.

Beyond its anti-inflammatory properties, N-methyl-N-({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)but-2-ynamide has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that N-methyl-N-({1H-pyrrolo[2,3-b]pyridin-4-yl}methyl)but-2-ynamide could be developed into a novel anticancer drug with minimal side effects.

In addition to its therapeutic potential, N-methyl-N-{(1H-pyrrolo[2,3-b]pyridin-4-y l)methyl}but - 2 - ynamide has also been studied for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function. Research has shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins associated with these diseases. These findings open up new avenues for the development of neuroprotective drugs based on this scaffold.

The pharmacokinetic profile of N-methyl-N-{(1H-pyrrolo[2,3-b]pyridin - 4 - yl)meth yl}but - 2 - ynamide has also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, the compound shows low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, N-methyl-N-{(1H-pyrrolo[2 , 3 - b ] pyridin - 4 - yl ) methyl } but - 2 - ynamide (CAS No. 2411250 - 86 - 5 ) is a promising compound with a wide range of potential applications in medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further research and development . Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties , paving the way for new treatments in various medical fields .